Cas no 1196-19-6 (3-(bromomethyl)-1-benzothiophene)

• Product Name: 3-(bromomethyl)-1-benzothiophene
• CAS No: 1196-19-6
• MF: C₉H₇BrS
• MW: 227.120880365372
• MDL: MFCD00098683
• CID: 1084728
• PubChem ID: 11264641
• Update Time: 2025-05-20

3-(bromomethyl)-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)benzo[b]thiophene
• 3-(Bromomethyl)-1-benzothiophene
• 3-(Bromomethyl)benzothiophene
• Benzo[b]thiophene, 3-(bromomethyl)-
• CS-10359
• 1196-19-6
• DA-14664
• EN300-50577
• SCHEMBL2792315
• AKOS010152474
• MFCD00098683
• 3-bromomethylbenzo[b]thiophene
• WYKHJZSILIVQKU-UHFFFAOYSA-N
• AMY19411
• 3-(bromomethyl)-1-benzothiophene

• MDL： MFCD00098683
• Inchi： 1S/C9H7BrS/c10-5-7-6-11-9-4-2-1-3-8(7)9/h1-4,6H,5H2
• InChI Key： WYKHJZSILIVQKU-UHFFFAOYSA-N
• SMILES： BrCC1=CSC2C=CC=CC1=2

Computed Properties

• Exact Mass: 225.94521
• Monoisotopic Mass: 225.94518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 0

3-(bromomethyl)-1-benzothiophene Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 3-(bromomethyl)-1-benzothiophene

Comprehensive Guide to 3-(Bromomethyl)-1-benzothiophene (CAS No. 1196-19-6): Properties, Applications, and Industry Insights

3-(Bromomethyl)-1-benzothiophene (CAS No. 1196-19-6) is a specialized organic compound widely recognized for its role in pharmaceutical and material science research. This brominated derivative of benzothiophene features a reactive bromomethyl group, making it a valuable intermediate in synthetic chemistry. With growing interest in heterocyclic compounds for drug discovery, this molecule has gained attention for its potential in developing small-molecule inhibitors and functionalized materials.

The compound’s molecular structure combines a benzothiophene core with a bromomethyl substituent at the 3-position, offering unique reactivity for cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig animations. Researchers frequently explore its use in constructing biologically active scaffolds, particularly in oncology and CNS drug candidates. Recent publications highlight its utility in designing kinase inhibitors, aligning with the trend toward targeted therapies.

From a material science perspective, 3-(Bromomethyl)-1-benzothiophene serves as a precursor for organic electronic materials. Its ability to form π-conjugated systems makes it relevant for OLEDs and organic semiconductors—a hot topic in sustainable technology. Industry reports suggest rising demand for such intermediates due to advancements in flexible electronics and energy-efficient displays.

Analytical data for CAS No. 1196-19-6 typically includes: high purity grades (≥97%), melting point ranges (80-82°C), and solubility in common organic solvents like DCM or THF. Storage recommendations emphasize protection from light and moisture to preserve the bromomethyl group’s reactivity. These specifications cater to stringent requirements in GMP-compliant synthesis.

Environmental and safety considerations for handling brominated compounds follow standard laboratory protocols. While not classified as hazardous under most jurisdictions, proper ventilation and PPE are advised—addressing common queries about lab safety best practices. This aligns with the broader industry shift toward green chemistry principles and sustainable synthesis methods.

Market trends indicate increased procurement of CAS No. 1196-19-6 by contract research organizations (CROs) and specialty chemical suppliers. Patent analyses reveal its inclusion in novel photovoltaic materials and catalytic systems, reflecting interdisciplinary applications. The compound’s structure-activity relationships (SAR) are frequently discussed in medicinal chemistry forums, particularly regarding heterocyclic drug design.

For researchers sourcing this material, key considerations include supplier reliability, batch-to-batch consistency, and technical documentation availability. These factors directly impact reproducibility in high-throughput screening or process chemistry—top priorities for pharmaceutical developers. Recent forum discussions emphasize the need for detailed NMR spectra and HPLC chromatograms to verify compound identity.

Emerging applications leverage the compound’s electrophilic character for click chemistry modifications, particularly in bioconjugation strategies. This intersects with the booming field of antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs). Such innovations position 3-(Bromomethyl)-1-benzothiophene as a versatile building block in next-generation therapeutics.

In academic settings, this compound features in advanced organic synthesis coursework demonstrating electrophilic aromatic substitution and protecting group strategies. Educational suppliers increasingly include it in research-grade chemical collections, responding to curriculum updates emphasizing practical synthetic skills.

Quality control protocols for CAS No. 1196-19-6 typically involve GC-MS analysis and residual solvent testing—topics frequently searched by quality assurance professionals. Regulatory compliance documentation often addresses REACH registration status and ISO certification requirements, critical for international shipments.

Future research directions may explore its derivatives for metal-organic frameworks (MOFs) or covalent organic polymers (COPs), areas gaining traction in carbon capture and hydrogen storage technologies. This potential underscores the compound’s relevance in addressing contemporary challenges in clean energy solutions.